N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}pyridine-2-carboxamide

• IUPAC Name: N-[4-[3-(trifluoromethyl)phenoxy]but-2-ynyl]pyridine-2-carboxamide
• InChI: InChI=1S/C17H13F3N2O2/c18-17(19,20)13-6-5-7-14(12-13)24-11-4-3-10-22-16(23)15-8-1-2-9-21-15/h1-2,5-9,12H,10-11H2,(H,22,23)
• InChI Key: DGAOVRHKQSXASE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C(=O)NCC#CCOC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C17H13F3N2O2
• Molecular Weight: 334.29 g/mol

Description

“N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}pyridine-2-carboxamide” is a complex organic compound. It contains a pyridine ring, which is a basic aromatic heterocyclic organic compound similar to benzene and pyrrole. The compound also contains a trifluoromethyl group (-CF3), which is a functional group in organofluorines that has a fluorine atom and a carbon-containing pyridine. This group is thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Synthesis Analysis

The synthesis of such compounds generally involves introducing trifluoromethylpyridine (TFMP) groups within other molecules. This is typically achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a fluorine atom and a pyridine in their structure. The trifluoromethyl group (-CF3) is a key structural ingredient in this compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are largely determined by the presence of the trifluoromethyl group and the pyridine ring. These groups are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Scientific Research Applications

This compound, also known as N-Methyl-4-(4-(3-(3-(trifluoromethyl)phenyl)ureido)phenoxy)picolinamide, has a molecular weight of 430.39. It is a solid substance at room temperature and has a purity of 97%. .

Imidazole, a heterocyclic compound, is known for its broad range of chemical and biological properties. It has become an important synthon in the development of new drugs. .

In a study investigating the involvement of the serotonergic and noradrenergic systems in the antidepressant-like effect of CF 3 SePB, mice were pre-treated with this compound. .

Future Directions

Trifluoromethylpyridine (TFMP) and its intermediates, like the compound , have gained a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds. With the global population rapidly expanding, such compounds are in increasing demand to maintain crop production and to develop new pharmaceuticals.

Mechanism of Action

Target of Action

A compound with a similar structure, cf3sepb, has been shown to modulate the serotonergic system, specifically the 5-ht1a and 5-ht3 receptors .

Mode of Action

It’s worth noting that the similar compound cf3sepb exerts its antidepressant-like effect through the modulation of the serotonergic system .

Biochemical Pathways

The serotonergic system, which is known to be modulated by the similar compound cf3sepb, plays a crucial role in the regulation of mood, anxiety, sleep, and other functions .

Result of Action

The similar compound cf3sepb has been shown to have an antidepressant-like effect, suggesting that n-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)picolinamide may have similar effects .